Ethyl 2-[[8,9-dimethoxy-2-[2-(2-methylbenzimidazol-1-yl)ethyl]-[1,2,4]triazolo[1,5-c]quinazolin-5-yl]sulfanyl]acetate

• IUPAC Name: ethyl 2-[[8,9-dimethoxy-2-[2-(2-methylbenzimidazol-1-yl)ethyl]-[1,2,4]triazolo[1,5-c]quinazolin-5-yl]sulfanyl]acetate
• InChI: InChI=1S/C25H26N6O4S/c1-5-35-23(32)14-36-25-27-18-13-21(34-4)20(33-3)12-16(18)24-28-22(29-31(24)25)10-11-30-15(2)26-17-8-6-7-9-19(17)30/h6-9,12-13H,5,10-11,14H2,1-4H3
• InChI Key: YZRPKGCDHYCZKL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CSC1=NC2=CC(=C(C=C2C3=NC(=NN31)CCN4C(=NC5=CC=CC=C54)C)OC)OC
• Molecular Formula: C25H26N6O4S
• Molecular Weight: 506.6 g/mol

Description

Ethyl 2-[[8,9-dimethoxy-2-[2-(2-methylbenzimidazol-1-yl)ethyl]-[1,2,4]triazolo[1,5-c]quinazolin-5-yl]sulfanyl]acetate is a useful research compound. Its molecular formula is C25H26N6O4S and its molecular weight is 506.58. The purity is usually 95%.
BenchChem offers high-quality Ethyl 2-[[8,9-dimethoxy-2-[2-(2-methylbenzimidazol-1-yl)ethyl]-[1,2,4]triazolo[1,5-c]quinazolin-5-yl]sulfanyl]acetate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl 2-[[8,9-dimethoxy-2-[2-(2-methylbenzimidazol-1-yl)ethyl]-[1,2,4]triazolo[1,5-c]quinazolin-5-yl]sulfanyl]acetate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• Ethyl 2-[[8,9-dimethoxy-2-[2-(2-methylbenzimidazol-1-yl)ethyl]-[1,2,4]triazolo[1,5-c]quinazolin-5-yl]sulfanyl]acetate and similar compounds have been synthesized for various research purposes. For example, a related compound, (E)-ethyl 3-(dimethylamino)-2-(7,9-diphenyl-7H-pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidin-2-yl)acrylate, was prepared via condensation, demonstrating the chemical versatility of these compounds (Gomha & Farghaly, 2011).
• Synthesis of similar compounds, such as 2-heteroaryl-[1,2,4]triazolo[1,5-c]quinazoline-5(6H)-thiones, and their derivatives, showcases the potential for producing a variety of biologically active molecules (Bilyi et al., 2015).

Biological Activity

• Some derivatives of these compounds, such as 2-heteroaryl-[1,2,4]triazolo[1,5-c]quinazoline-5(6H)-thiones, have demonstrated significant antibacterial activity, particularly against Staphylococcus aureus, which suggests their potential in developing new antimicrobial agents (Bilyi et al., 2015).
• Other related compounds have shown promise in antitumor and anti-monoamine oxidase activities, indicating their potential use in treating various diseases (Markosyan et al., 2015).

Pharmacological Properties

• Derivatives of these compounds have been explored for their pharmacological properties, such as effects on the central nervous system in mice, showcasing their potential in drug development (Maliszewska-Guz et al., 2005).

Antimicrobial Evaluation

• Certain derivatives have been synthesized and tested for antimicrobial activity, highlighting their potential in addressing antibiotic resistance (El‐Kazak & Ibrahim, 2013).

Fungicidal Activities

• Some triazoloquinazoline derivatives have been designed for fungicidal activity, indicating their potential use in agricultural settings (Chen et al., 2009).